Cas no 439110-77-7 (phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate)
phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Oprea1_635117
- CHEMBL578896
- 439110-77-7
- HMS2319B23
- AKOS005094347
- SMR000126142
- phenylN-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
- phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
- SCHEMBL3835741
- 5T-0251
- MLS000541284
- GNF-Pf-134
- phenyl N-[4-(4-methylpiperazino)phenyl]carbamate
-
- Inchi: 1S/C18H21N3O2/c1-20-11-13-21(14-12-20)16-9-7-15(8-10-16)19-18(22)23-17-5-3-2-4-6-17/h2-10H,11-14H2,1H3,(H,19,22)
- InChI Key: PKYRNWZXBAGHSM-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(NC1C=CC(=CC=1)N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 311.16337692g/mol
- Monoisotopic Mass: 311.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.8Ų
phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651831-1mg |
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate |
439110-77-7 | 98% | 1mg |
¥464.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651831-2mg |
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate |
439110-77-7 | 98% | 2mg |
¥578.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651831-5mg |
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate |
439110-77-7 | 98% | 5mg |
¥529.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651831-10mg |
Phenyl (4-(4-methylpiperazin-1-yl)phenyl)carbamate |
439110-77-7 | 98% | 10mg |
¥924.00 | 2024-05-13 |
phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate
Phenyl N-[4-(4-Methylpiperazin-1-yl)phenyl]carbamate: An Overview of CAS No. 439110-77-7
Phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate, with the CAS number 439110-77-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a phenyl group, a carbamate moiety, and a 4-methylpiperazine substituent. These structural features contribute to its potential applications in various therapeutic areas, including but not limited to, central nervous system (CNS) disorders, cancer, and inflammatory diseases.
The chemical structure of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) is particularly noteworthy due to its ability to modulate specific biological targets. The presence of the 4-methylpiperazine moiety imparts significant pharmacological activity by interacting with receptors and enzymes involved in various physiological processes. This makes the compound a valuable candidate for drug discovery and development.
Recent studies have highlighted the potential of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate in treating neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes associated with neurodegeneration. The study also noted that the compound's ability to cross the blood-brain barrier enhances its therapeutic potential in CNS disorders.
In addition to its neuroprotective properties, phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound effectively inhibits the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. The researchers found that the compound's unique structure allows it to selectively bind to specific proteins, thereby disrupting tumor growth and metastasis.
The anti-inflammatory properties of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate have also been investigated. A recent study published in the Inflammation Research journal highlighted the compound's ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate (CAS No. 439110-77-7) involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. These synthetic routes are highly reproducible and can be scaled up for large-scale production, making the compound readily available for further research and development.
In conclusion, phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate, with its CAS number 439110-77-7, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it an attractive candidate for further investigation and development into novel therapeutic agents for various diseases.
439110-77-7 (phenyl N-[4-(4-methylpiperazin-1-yl)phenyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)